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Compound of Interest

Compound Name: 1-lodoheptane

Cat. No.: B1294452

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of 1-
iodoheptane, a key intermediate in various organic syntheses. This document outlines its
fundamental physicochemical properties, details the experimental methodologies for their
determination, and presents a logical framework for understanding these characteristics in the
context of haloalkanes.

Physicochemical Data of 1-lodoheptane

1-lodoheptane is a colorless to light-brown liquid at room temperature.[1] It is characterized by
the following quantitative physical properties:

Property Value

Melting Point -48 °C[1][2][3][41[5116117]
Boiling Point 204 °C[1][2][3][61[7]

Boiling Point at Reduced Pressure 91 °C at 2.27 kPa[1]
Density 1.379 g/mL at 25 °C[1][6][7]
Refractive Index n20/D 1.490[1][6][7]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1294452?utm_src=pdf-interest
https://www.benchchem.com/product/b1294452?utm_src=pdf-body
https://www.benchchem.com/product/b1294452?utm_src=pdf-body
https://www.benchchem.com/product/b1294452?utm_src=pdf-body
https://www.benchchem.com/product/b1294452?utm_src=pdf-body
https://www.chembk.com/en/chem/1-Iodoheptane
https://www.chembk.com/en/chem/1-Iodoheptane
https://www.chemsynthesis.com/base/chemical-structure-26156.html
https://m.chemicalbook.com/ProductMSDSDetailCB1717507_EN.htm
https://www.stenutz.eu/chem/solv6.php?name=1-iodoheptane
https://www.nbinno.com/?product/1-iodoheptane
https://www.sigmaaldrich.com/TW/zh/product/aldrich/177857
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1717507.htm
https://www.chembk.com/en/chem/1-Iodoheptane
https://www.chemsynthesis.com/base/chemical-structure-26156.html
https://m.chemicalbook.com/ProductMSDSDetailCB1717507_EN.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/177857
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1717507.htm
https://www.chembk.com/en/chem/1-Iodoheptane
https://www.chembk.com/en/chem/1-Iodoheptane
https://www.sigmaaldrich.com/TW/zh/product/aldrich/177857
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1717507.htm
https://www.chembk.com/en/chem/1-Iodoheptane
https://www.sigmaaldrich.com/TW/zh/product/aldrich/177857
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1717507.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Determination of Melting
and Boiling Points

Precise determination of the melting and boiling points of 1-iodoheptane is crucial for its
identification, purity assessment, and application in synthetic chemistry. The following are
detailed methodologies for these key experiments.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline compound, this occurs over a narrow temperature range.
Impurities typically cause a depression and broadening of the melting point range.[8]

Methodology: Capillary Method

A common and accurate method for determining the melting point of organic compounds is the
capillary method, often utilizing a melting point apparatus.

o Sample Preparation: A small amount of solid 1-iodoheptane (previously frozen) is finely
powdered. The open end of a capillary tube is pressed into the powder, and the tube is
inverted and tapped gently to pack the solid into the sealed end.[8]

o Apparatus Setup: The packed capillary tube is placed in the heating block of a melting point
apparatus.

» Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, as the temperature approaches the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the last crystal melts is
recorded as the end of the range. For pure 1-iodoheptane, a sharp melting point is
expected.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[9] This property is highly dependent on atmospheric pressure.[9]
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Methodology: Micro Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes.[10]

Sample Preparation: A small volume (a few milliliters) of 1-iodoheptane is placed in a small
test tube or fusion tube.[10]

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the
thermometer is level with the sample. This assembly is then immersed in a heating bath,
such as a Thiele tube containing mineral 0il.[10]

e Heating and Observation: The heating bath is gently heated. As the boiling point is
approached, a stream of bubbles will emerge from the open end of the inverted capillary
tube.[10] Heating is continued until a steady stream of bubbles is observed.

» Data Recording: The heat source is then removed, and the liquid is allowed to cool. The
boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[10]

Theoretical Framework: Intermolecular Forces and
Physical Properties

The boiling and melting points of haloalkanes are primarily governed by the strength of their
intermolecular forces.[11] For non-polar to moderately polar molecules like 1-iodoheptane, van
der Waals forces (specifically London dispersion forces) and dipole-dipole interactions are the
most significant.[12] The boiling points of haloalkanes are generally higher than those of
alkanes with the same number of carbon atoms due to their greater molecular weight and
polarity.[13]

The following diagram illustrates the relationship between the structural features of haloalkanes
and their resulting physical properties.
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Caption: Factors influencing the boiling and melting points of haloalkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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